Cas no 864856-10-0 (N-(2-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)

• Product Name: N-(2-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• CAS No: 864856-10-0
• MF: C₁₇H₁₅N₃O₂S₂
• MW: 357.449900865555
• CID: 6593731
• PubChem ID: 7119268
• Update Time: 2025-05-20

N-(2-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• AKOS024597589
• 864856-10-0
• CCG-302078
• N-(2-methoxyphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
• N-(2-methoxyphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• F0698-0033
• Acetamide, N-(2-methoxyphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)thio]-

• Inchi： 1S/C17H15N3O2S2/c1-22-14-10-6-5-9-13(14)18-15(21)11-23-17-19-16(20-24-17)12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： HKCCRXBXENXSBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1SN=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 357.06056908g/mol
• Monoisotopic Mass: 357.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.17±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

N-(2-Methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide, also known by its CAS number 864856-10-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has been extensively studied for its potential applications in drug discovery and material science. The compound's structure is characterized by a unique combination of functional groups, including a methoxyphenyl group, a thiadiazole ring, and a sulfanylacetamide moiety. These features contribute to its diverse chemical properties and biological activities.

The synthesis of N-(2-Methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide involves a multi-step process that typically begins with the preparation of the thiadiazole ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The incorporation of the methoxyphenyl group enhances the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that N-(2-Methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide exhibits potent anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, recent research has highlighted its ability to inhibit certain enzymes associated with cancer progression, suggesting its role in anticancer drug development.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its sulfur-containing groups contribute to its thermal stability and mechanical properties, which are desirable in polymer formulations and advanced materials. Researchers are currently investigating its potential as a building block for high-performance polymers and composites.

In terms of chemical characterization, N-(2-Methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide has been thoroughly analyzed using various spectroscopic techniques. These studies have provided insights into its electronic structure and intermolecular interactions, further enhancing our understanding of its reactivity and stability. The compound's solubility in different solvents has also been evaluated, which is crucial for its application in drug delivery systems.

Looking ahead, the development of novel derivatives of N-(2-Methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide holds great promise for expanding its utility across multiple disciplines. By modifying specific functional groups or incorporating additional moieties, researchers can tailor the compound's properties to suit diverse applications. Collaborative efforts between chemists and biologists are expected to unlock new avenues for this compound's use in medicine and materials science.